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Compound of Interest

Compound Name: AF-CX 1325

Cat. No.: B1665041

Technical Support Center: AF-CX 1325

This technical support center provides troubleshooting guidance and frequently asked
questions for researchers utilizing AF-CX 1325 in various cancer models.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action for AF-CX 13257

Al: AF-CX 1325 is a potent and selective small molecule inhibitor of the CX-Oncogene 1 (CX-
01) receptor tyrosine kinase. In many cancer models, aberrant signaling through the CX-O1
pathway leads to increased cell proliferation and survival. AF-CX 1325 competitively binds to
the ATP-binding pocket of CX-O1, preventing its autophosphorylation and the subsequent
activation of downstream signaling cascades, primarily the PISBK/AKT/mTOR and
RAS/MEK/ERK pathways. This inhibition ultimately leads to cell cycle arrest and apoptosis in
cancer cells dependent on CX-O1 signaling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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